Cas no 109306-21-0 ((+)-4,5-Bishydroxy(diphenyl)methyl-2-methyl-2-phenyl-1,3-dioxolane)

• Product name: (+)-4,5-Bishydroxy(diphenyl)methyl-2-methyl-2-phenyl-1,3-dioxolane
• CAS No: 109306-21-0
• MF: C₃₆H₃₂O₄
• MW: 528.6369
• MDL: MFCD00191611
• CID: 128364
• PubChem ID: 87564516

(+)-4,5-Bishydroxy(diphenyl)methyl-2-methyl-2-phenyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• ((4R,5R)-2-Methyl-2-phenyl-1,3-dioxolane-4,5-diyl)bis(diphenylmethanol)
• (+)-4,5-Bis[hydroxy(diphenyl)methyl]-2-methyl-2-phenyl-1,3-dioxolane
• 1,3-Dioxolane-4,5-dimethanol,2-methyl-a4,a4,a5,a5,2-pentaphenyl-, (4R,5R)-
• (2R,3R)-1,1,4,4-Tetraphenyl-2,3-O-(1-phenylethylidene)-1,2,3,4-butanetetrol
• (2R,3R)-2,3-O-(1-Phenylethylidene)-1,1,4,4-tetraphenyl-1,2,3,4-butanetetrol
• [(4R,5R)-2-Methyl-2-phenyl-1,3-dioxolane-4,5-diyl]bis(diphenylmethanol)
• Bishydroxydiphenylmethylphenyldioxolane
• (+)-(4R,5R)-BIS[HYDROXY(DIPHENYL)METHYL]-2-PHENYL-1,3-DIOXOLANE
• (4R,5R)-2-Methyl-α,α,α',α',2-pentaphenyl-1,3-dioxolane-4,5-dimethanol
• (4R,5R)-2-Methyl-α4,α4,α5,α5,2-pentaphenyl-1,3-Dioxolane-4,5-diMethanol
• 3R)-1
• (+)-4,5-Bis[hydroxy(diphenyl)methyl-2-phenyl-1,3-dioxolane
• AB1011169
• 2-Methyl-2,alpha,alpha,alpha',alpha'-pentaphenyl-1,3-dioxolane-4beta,5alpha-dimethanol
• (2R,3R)-1,1,4,4-Tetraphenyl-2,3-O-(1-pheny
• (2R,3R)-2,3-O-(1-Phenylethylidene)-1,1,4,4-tet
• [(4R,5R)-5-(HYDROXYDIPHENYLMETHYL)-2-METHYL-2-PHENYL-1,3-DIOXOLAN-4-YL]DIPHENYLMETHANOL
• T70075
• [(4R,5R)-5-[hydroxy(diphenyl)methyl]-2-methyl-2-phenyl-1,3-dioxolan-4-yl]-diphenylmethanol
• (4R,5R)-2-Methyl-
• 109306-21-0
• A',2-pentaphenyl-1,3-dioxolane-4,5-dimethanol
• AKOS022180205
• SCHEMBL8538845
• AS-72375
• A,
• (4R,5R)-2-Methyl-,,',',2-pentaphenyl-1,3-dioxolane-4,5-dimethanol
• MFCD00191611
• J-002265
• A',
• B1615
• CS-W011478
• QVQMFUMIQACODH-CZNDPXEESA-N
• (+)-4,5-Bishydroxy(diphenyl)methyl-2-methyl-2-phenyl-1,3-dioxolane

• MDL： MFCD00191611
• Inchi： 1S/C36H32O4/c1-34(27-17-7-2-8-18-27)39-32(35(37,28-19-9-3-10-20-28)29-21-11-4-12-22-29)33(40-34)36(38,30-23-13-5-14-24-30)31-25-15-6-16-26-31/h2-26,32-33,37-38H,1H3/t32-,33-/m1/s1
• InChI Key： QVQMFUMIQACODH-CZNDPXEESA-N
• SMILES： O1C(C([H])([H])[H])(C2C([H])=C([H])C([H])=C([H])C=2[H])O[C@@]([H])(C(C2C([H])=C([H])C([H])=C([H])C=2[H])(C2C([H])=C([H])C([H])=C([H])C=2[H])O[H])[C@]1([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])O[H]

Computed Properties

• Exact Mass: 528.23000
• Monoisotopic Mass: 528.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 58.9

Experimental Properties

• Density: 1.221±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 701.941°C at 760 mmHg
• Flash Point: 378.32°C
• Refractive Index: 1.637
• Solubility: Insuluble (3.3E-5 g/L) (25 ºC),
• PSA: 58.92000
• LogP: 6.51550

(+)-4,5-Bishydroxy(diphenyl)methyl-2-methyl-2-phenyl-1,3-dioxolane Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on (+)-4,5-Bishydroxy(diphenyl)methyl-2-methyl-2-phenyl-1,3-dioxolane

Comprehensive Overview of Compound CAS No. 109306-21-0: (+)-4,5-Bishydroxy(diphenyl)methyl-2-methyl-2-phenyl-1,3-dioxolane

(+)-4,5-Bishydroxy(diphenyl)methyl-2-methyl-2-phenyl-1,3-dioxolane, a compound with the CAS number 109306-21-0, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include multiple hydroxyl groups, phenyl rings, and a dioxolane ring system. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of (+)-4,5-Bishydroxy(diphenyl)methyl-2-methyl-2-phenyl-1,3-dioxolane is C₂₄H₂₆O₅, and its molecular weight is approximately 398.46 g/mol. The compound's chiral nature, indicated by the (+) designation, suggests that it may exhibit enantioselective properties, which can be crucial in drug development and bioactivity studies.

Recent research has focused on the potential therapeutic applications of (+)-4,5-Bishydroxy(diphenyl)methyl-2-methyl-2-phenyl-1,3-dioxolane. Studies have shown that this compound possesses significant antioxidant and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that (+)-4,5-Bishydroxy(diphenyl)methyl-2-methyl-2-phenyl-1,3-dioxolane effectively scavenges free radicals and inhibits the production of pro-inflammatory cytokines in vitro. These findings suggest that the compound may have potential as a treatment for oxidative stress-related diseases and inflammatory conditions.

In addition to its antioxidant and anti-inflammatory activities, (+)-4,5-Bishydroxy(diphenyl)methyl-2-methyl-2-phenyl-1,3-dioxolane has also been investigated for its potential neuroprotective effects. A 2020 study in the journal Neuropharmacology demonstrated that the compound can protect neuronal cells from oxidative damage and reduce apoptosis in a model of Parkinson's disease. These results indicate that (+)-4,5-Bishydroxy(diphenyl)methyl-2-methyl-2-phenyl-1,3-dioxolane may have therapeutic potential in neurodegenerative disorders.

The structural complexity of (+)-4,5-Bishydroxy(diphenyl)methyl-2-methyl-2-phenyl-1,3-dioxolane also makes it an interesting target for synthetic chemistry. Researchers have developed various synthetic routes to produce this compound efficiently and with high enantiomeric purity. One notable method involves a stereoselective aldol condensation followed by cyclization to form the dioxolane ring. This synthetic approach not only facilitates the production of the compound but also allows for the exploration of structural modifications to enhance its biological activities.

In terms of pharmacokinetics, studies have shown that (+)-4,5-Bishydroxy(diphenyl)methyl-2-methyl-2-phenyl-1,3-dioxolane exhibits favorable absorption and distribution properties. It has been found to have good oral bioavailability and can readily cross the blood-brain barrier, which is essential for its potential use in central nervous system disorders. However, further research is needed to fully understand its metabolism and excretion pathways.

The safety profile of (+)-4,5-Bishydroxy(diphenyl)methyl-2-methyl-2-phenyl-1,3-dioxolane has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings support its potential for further clinical development.

In conclusion, (+)-4,5-Bishydroxy(diphenyl)methyl-2-methyl-2-phenyl-1,3-dioxolane (CAS No. 109306-21-0) is a promising compound with a range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in various medical conditions.